Cas no 219597-02-1 (2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene)

• Product Name: 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene
• CAS No: 219597-02-1
• MF: C₂₂H₁₄S₂
• MW: 342.476562976837
• CID: 2602299
• PubChem ID: 329767324
• Update Time: 2025-11-06

2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene Chemical and Physical Properties

Names and Identifiers

• DPh-BDT
• 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene
• 2,6-Diphenylbenzo[1,2-b:4,5-b']dithiophene sublimed grade, 97%

• MDL： MFCD22666452
• Inchi： 1S/C22H14S2/c1-3-7-15(8-4-1)19-11-17-13-22-18(14-21(17)23-19)12-20(24-22)16-9-5-2-6-10-16/h1-14H
• InChI Key： WNNUVWFCGFUJFU-UHFFFAOYSA-N
• SMILES： C12=CC3C=C(C4=CC=CC=C4)SC=3C=C1C=C(C1=CC=CC=C1)S2

Experimental Properties

• Melting Point: 421-426 °C

2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene

Comprehensive Overview of 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene (CAS No. 219597-02-1)

2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene (CAS No. 219597-02-1) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and optoelectronics. This compound belongs to the class of benzo[1,2-b:4,5-b′]dithiophene derivatives, which are renowned for their unique electronic properties and applications in organic semiconductors. The 2,6-diphenyl substitution pattern enhances its stability and optoelectronic performance, making it a valuable building block for advanced materials.

In recent years, the demand for organic semiconductors has surged due to their applications in flexible electronics, solar cells, and light-emitting diodes (OLEDs). Researchers are particularly interested in 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene because of its high charge carrier mobility and excellent photophysical properties. These characteristics make it a promising candidate for next-generation optoelectronic devices, aligning with the global push toward sustainable and energy-efficient technologies.

The synthesis of 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene involves sophisticated organic chemistry techniques, including cross-coupling reactions and aromatic substitution. Its molecular structure features a fused benzo[1,2-b:4,5-b′]dithiophene core with phenyl groups at the 2 and 6 positions, which contribute to its planar geometry and extended π-conjugation. This structural feature is critical for its performance in organic field-effect transistors (OFETs) and photovoltaic cells.

One of the most searched topics related to this compound is its role in organic photovoltaics (OPVs). As the world shifts toward renewable energy, OPVs are gaining traction due to their lightweight, flexibility, and potential for low-cost production. 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene is often explored as a donor material in bulk heterojunction solar cells, where its ability to absorb a broad range of sunlight wavelengths improves energy conversion efficiency.

Another area of interest is the compound's application in OLED displays. With the rise of foldable smartphones and wearable technology, there is a growing need for materials that can withstand mechanical stress while maintaining high electroluminescence. The rigid yet conjugated structure of 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene makes it suitable for use in emissive layers, contributing to brighter and more durable displays.

From a synthetic chemistry perspective, researchers frequently inquire about the purification methods and scalability of producing this compound. High-purity 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene is essential for reproducible device performance, and advancements in chromatography and crystallization techniques have been pivotal in meeting this demand.

Environmental sustainability is another hot topic tied to this compound. As industries seek greener alternatives, the development of non-toxic and biodegradable organic semiconductors has become a priority. While 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene itself is not biodegradable, its efficiency in energy-harvesting applications indirectly supports sustainability by reducing reliance on fossil fuels.

In summary, 2,6-Diphenylbenzo[1,2-b:4,5-b′]dithiophene (CAS No. 219597-02-1) is a versatile and high-performance material with broad applications in cutting-edge technologies. Its unique structural and electronic properties position it as a key player in the future of optoelectronics and renewable energy. Continued research and development are expected to unlock even more potential for this remarkable compound.